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Compound of Interest

Compound Name: Isopentyl formate

Cat. No.: B089575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isopentyl formate as

a fragrance ingredient. Detailed protocols for its analytical evaluation, sensory assessment,

and stability testing are provided to ensure its effective and reliable application in fragrance and

perfumery development.

Introduction to Isopentyl Formate in Fragrance
Isopentyl formate (also known as isoamyl formate) is a volatile ester recognized for its potent,

fruity aroma.[1][2][3][4][5][6] Its characteristic scent profile, reminiscent of apple, pear, plum,

and blackcurrant, makes it a valuable component in the creation of a wide range of fragrances.

[1][2][3][4][5][6] It is utilized to impart fresh and fruity top notes in perfumes, cosmetics, soaps,

and other scented consumer products.[1][2][5] Isopentyl formate is found naturally in various

fruits and foods, including apples, strawberries, and honey.[4][6] For commercial applications, a

nature-identical version is often synthesized to ensure consistent quality and supply.[6]

Physicochemical and Olfactory Properties
A thorough understanding of the physicochemical and olfactory properties of isopentyl
formate is essential for its effective use in fragrance formulations.

Table 1: Physicochemical Properties of Isopentyl Formate
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Property Value Reference

Chemical Formula C₆H₁₂O₂ --INVALID-LINK--

Molecular Weight 116.16 g/mol --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Boiling Point 123-124 °C --INVALID-LINK--

Density 0.859 g/mL at 25 °C --INVALID-LINK--

Vapor Pressure 15.3 mm/Hg @ 25.00 °C --INVALID-LINK--

Solubility

Soluble in ethanol and most

fixed oils; limited solubility in

water.

--INVALID-LINK--, --INVALID-

LINK--

Flash Point 27 °C --INVALID-LINK--

Table 2: Olfactory Profile of Isopentyl Formate

Attribute Description Reference

Odor Type Fruity, Green --INVALID-LINK--

Odor Description

Sweet, fruity, with notes of

apple, pear, plum, and

blackcurrant.

--INVALID-LINK--, --INVALID-

LINK--

Typical Use Level

Varies by application; can

range from a trace amount to

several percent in the

fragrance concentrate.

--INVALID-LINK--

Application in Fragrance Compositions
Isopentyl formate is primarily used as a top note ingredient, providing an initial burst of fruity

freshness. Its high volatility means it is one of the first components of a fragrance to be

perceived. It is often blended with other fruity esters, as well as floral and green notes, to

create a well-rounded and appealing scent profile.
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Typical Concentration of Fragrance Oil in Consumer Products:

Product Type Fragrance Oil Concentration (%)

Eau de Parfum (EdP) 15 - 20%

Eau de Toilette (EdT) 5 - 15%

Eau de Cologne (EdC) 2 - 4%

Soaps and Lotions 1 - 2%

Note: The concentration of isopentyl formate within the fragrance oil itself can vary

significantly based on the desired olfactory effect.

Experimental Protocols
The following protocols provide detailed methodologies for the analytical and sensory

evaluation of isopentyl formate.

This protocol outlines the identification and quantification of isopentyl formate in a fragrance

mixture using headspace GC-MS. This technique is ideal for analyzing volatile compounds

without complex sample preparation.
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Sample Preparation

Headspace GC-MS Analysis

Data Processing

Accurately weigh fragrance sample into a headspace vial

Add internal standard

Seal the vial

Incubate vial in headspace autosampler

Expose SPME fiber to headspace

Inject into GC-MS

Chromatographic separation of components

Mass spectrometric detection and fragmentation

Identify peaks by library search (e.g., NIST)

Quantify using internal standard

Click to download full resolution via product page

Caption: Logical flow of a sensory triangle test.
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Protocol Details:

Panelist Selection:

Select a panel of at least 20-30 individuals who have been screened for their ability to

detect fruity and ester-like aromas. Panelists should be free from colds or any condition

that might affect their sense of smell.

Sample Preparation:

Prepare two batches of the product to be tested (Sample A and Sample B). For evaluating

isopentyl formate, these could be two different fragrance formulations in an ethanol base,

or a standard versus a sample that has undergone stability testing.

Dip fragrance blotters into the samples and allow the solvent to evaporate for a consistent

amount of time (e.g., 30 seconds).

Present each panelist with three coded blotters. Two blotters will be from one sample, and

the third from the other sample (e.g., AAB, ABA, BAA, BBA, BAB, ABB). The presentation

order should be randomized for each panelist.

Evaluation Procedure:

Instruct panelists to sniff each blotter from left to right.

Ask them to identify which of the three samples is different from the other two.

Provide water and an odorless cracker to cleanse the palate (or in this case, reset the

sense of smell) between evaluations if multiple tests are being conducted.

Data Analysis:

Count the number of correct identifications.

Use a statistical table for triangle tests or a chi-squared test to determine if the number of

correct answers is statistically significant (i.e., greater than what would be expected by

chance, which is 1/3).
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This protocol assesses the stability of isopentyl formate in a typical fragrance base

(ethanol/water mixture) under accelerated conditions. [7][8][9] Workflow for Accelerated

Stability Testing

Accelerated Storage Conditions

Evaluation

Prepare fragrance solution with isopentyl formate

Elevated Temperature
(e.g., 40°C) UV Light Exposure Room Temperature (Control)

Analyze samples at T=0, 1, 2, 4, 8, 12 weeks

GC-MS Analysis
(Quantify isopentyl formate)

Sensory Evaluation
(Triangle Test vs. Control)

Physical Assessment
(Color, Clarity)

Determine shelf-life and degradation pathways

Click to download full resolution via product page

Caption: Workflow for accelerated stability testing of isopentyl formate.

Protocol Details:

Sample Preparation:

Prepare a solution of isopentyl formate at a known concentration (e.g., 1%) in a base of

80% ethanol and 20% deionized water.

Divide the solution into multiple transparent glass vials.

Storage Conditions:
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Store a set of samples under each of the following conditions:

Elevated Temperature: In an oven at 40°C.

UV Light Exposure: In a light cabinet with controlled UV exposure.

Control: At room temperature (20-25°C) in the dark.

Time Points for Analysis:

Analyze samples from each condition at specified time points: T=0 (initial), 1, 2, 4, 8, and

12 weeks.

Analytical and Sensory Evaluation:

GC-MS Analysis: At each time point, quantify the concentration of isopentyl formate
using the protocol described in section 4.1 to determine the rate of degradation.

Sensory Evaluation: Conduct a triangle test (as per protocol 4.2) comparing the aged

samples to the control sample stored at room temperature to assess any perceptible

changes in aroma.

Physical Assessment: Visually inspect the samples for any changes in color or clarity.

Conclusion
Isopentyl formate is a versatile and impactful fragrance ingredient that, when used effectively,

can significantly enhance the sensory profile of a wide range of products. The protocols

outlined in these application notes provide a robust framework for the analytical and sensory

evaluation of isopentyl formate, ensuring its quality, stability, and desired olfactory

performance in final fragrance formulations. Adherence to these standardized methodologies

will enable researchers and perfumers to confidently incorporate this fruity ester into their

creations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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